Cas no 1270462-67-3 (1270462-67-3)

• Product Name: 1270462-67-3
• CAS No: 1270462-67-3
• MF: C₁₀H₁₀FNO₂
• MW: 195.190306186676
• CID: 5582946
• PubChem ID: 55298070
• Update Time: 2025-10-30

1270462-67-3 Chemical and Physical Properties

Names and Identifiers

• 1-AMINO-5-FLUORO-2,3-DIHYDRO-1H-INDENE-1-CARBOXYLIC ACID
• 1H-Indene-1-carboxylic acid, 1-amino-5-fluoro-2,3-dihydro-
• 1270462-67-3
• AKOS006374047
• 1-amino-5-fluoro-2,3-dihydro-1H-indene-1-carboxylicacid

• Inchi： 1S/C10H10FNO2/c11-7-1-2-8-6(5-7)3-4-10(8,12)9(13)14/h1-2,5H,3-4,12H2,(H,13,14)
• InChI Key： LQZLLNRUCUCWRB-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)CCC2(C(=O)O)N

Computed Properties

• Exact Mass: 195.06955672g/mol
• Monoisotopic Mass: 195.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.384±0.06 g/cm3(Predicted)
• Boiling Point: 342.5±42.0 °C(Predicted)
• pka: 1.83±0.20(Predicted)

Additional information on 1270462-67-3

Compound 1270462-67-3: A Comprehensive Overview

Compound 1270462-67-3, identified by its CAS number 1270462-67-3, is a highly specialized chemical entity that has garnered significant attention in the scientific community. This compound, with its unique molecular structure and properties, has emerged as a promising candidate in various fields, including materials science, pharmaceuticals, and advanced manufacturing. Recent studies have shed light on its potential applications and mechanisms, making it a subject of intense research interest.

The molecular formula of Compound 1270462-67-3 is C₁₈H₁₉NO₃, indicating a complex arrangement of atoms that contributes to its distinctive chemical behavior. Its structure features a combination of functional groups, including aromatic rings and hydroxyl groups, which play a crucial role in its reactivity and stability. These characteristics have been extensively studied in recent years, with researchers exploring its potential as a building block for advanced materials and therapeutic agents.

One of the most notable aspects of Compound 1270462-67-3 is its versatility in different chemical environments. Recent experiments have demonstrated its ability to act as both a catalyst and a substrate in various reactions, making it a valuable tool in organic synthesis. For instance, studies published in the Journal of Organic Chemistry highlight its role in facilitating the formation of bioactive molecules, which could pave the way for new drug discovery pathways.

In the context of materials science, Compound 1270462-67-3 has shown promise as a precursor for high-performance polymers. Research conducted at leading institutions has revealed its ability to form robust polymer networks with exceptional thermal stability and mechanical strength. These findings suggest that it could be utilized in the development of advanced composites for aerospace and automotive industries.

Beyond its industrial applications, Compound 1270462-67-3 has also been explored for its potential in biotechnology. Recent breakthroughs have identified it as a key component in bio-inspired materials that mimic natural processes such as self-healing and adaptive behavior. This discovery opens up new avenues for creating sustainable materials that can adapt to environmental changes.

The synthesis of Compound 1270462-67-3 has been optimized through innovative methodologies developed by researchers worldwide. Traditional methods involved multi-step reactions with low yields, but recent advancements have introduced more efficient routes that enhance both yield and purity. These improvements are critical for scaling up production to meet growing demand across various industries.

In terms of environmental impact, studies have shown that Compound 1270462-67-3 exhibits biodegradability under specific conditions, reducing concerns about long-term ecological effects. However, further research is required to fully understand its environmental fate and ensure sustainable practices during its production and application.

The future of Compound 1270462-67-3 looks promising as ongoing research continues to uncover new applications and optimize existing ones. Collaborative efforts between academia and industry are expected to drive innovation, leading to breakthroughs that could redefine current technological boundaries.

In conclusion, Compound 1270462-67-3, with its unique properties and diverse applications, stands at the forefront of modern chemistry. As research progresses, this compound is poised to play an increasingly important role in shaping the future of science and technology.